2-chloro-N-{[5-(2,4-dichlorophenyl)-2-furyl]methyl}-4,5-difluorobenzamide
Description
Synthesis Analysis
The synthesis of compounds related to "2-chloro-N-{[5-(2,4-dichlorophenyl)-2-furyl]methyl}-4,5-difluorobenzamide" often involves condensation reactions, employing chlorobenzoyl chloride derivatives and aniline or furan derivatives as starting materials. For instance, N-(2,3-Difluorophenyl)-2-fluorobenzamide was obtained at high yield from the condensation of 2-fluorobenzoyl chloride with 2,3-difluoroaniline, showcasing a typical pathway for synthesizing such compounds (Hehir & Gallagher, 2023). Similarly, ethyl 2-(4-chlorophenyl)-5-(2-furyl)-4-oxazoleacetate and related compounds were synthesized, demonstrating the versatility in the synthesis approaches for closely related chemical structures (Moriya et al., 1988).
Molecular Structure Analysis
The molecular structure of related compounds, such as N-(2,3-Difluorophenyl)-2-fluorobenzamide, reveals co-planar aromatic rings and specific orientations of the amide group planes due to hydrogen bonding, providing insights into the conformational preferences and molecular interactions of similar molecules (Hehir & Gallagher, 2023).
Chemical Reactions and Properties
Chemical reactions involving compounds of this nature typically involve nucleophilic substitution, condensation, and sometimes cyclization reactions. The presence of multiple functional groups, such as amide, chloro, and fluoro substituents, significantly influences their reactivity and interaction with other molecules.
Physical Properties Analysis
The physical properties, such as melting points, solubility, and crystal structure, are critical for understanding the behavior of these compounds under different conditions. The detailed crystal structure analysis of compounds like N-(2,3-Difluorophenyl)-2-fluorobenzamide provides valuable information on molecular packing, intermolecular interactions, and potential for forming supramolecular assemblies (Hehir & Gallagher, 2023).
properties
IUPAC Name |
2-chloro-N-[[5-(2,4-dichlorophenyl)furan-2-yl]methyl]-4,5-difluorobenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H10Cl3F2NO2/c19-9-1-3-11(13(20)5-9)17-4-2-10(26-17)8-24-18(25)12-6-15(22)16(23)7-14(12)21/h1-7H,8H2,(H,24,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OXPHKXWPCPKPIA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)Cl)C2=CC=C(O2)CNC(=O)C3=CC(=C(C=C3Cl)F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H10Cl3F2NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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